Cas no 1261765-97-2 (4-Methoxy-2-methyl-3'-(trifluoromethoxy)biphenyl)

4-Methoxy-2-methyl-3'-(trifluoromethoxy)biphenyl is a biphenyl derivative featuring methoxy and trifluoromethoxy substituents, offering unique electronic and steric properties. Its structure combines aromatic rings with electron-donating (methoxy) and electron-withdrawing (trifluoromethoxy) groups, making it a versatile intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals. The trifluoromethoxy group enhances metabolic stability and lipophilicity, while the methyl substitution at the ortho position influences steric hindrance. This compound is valuable for constructing complex molecules requiring tailored electronic effects or improved bioavailability. Its well-defined reactivity profile allows for selective functionalization, making it useful in cross-coupling reactions and as a building block for advanced materials.
4-Methoxy-2-methyl-3'-(trifluoromethoxy)biphenyl structure
1261765-97-2 structure
Product Name:4-Methoxy-2-methyl-3'-(trifluoromethoxy)biphenyl
CAS No:1261765-97-2
MF:C15H13F3O2
MW:282.257735013962
CID:4991975
Update Time:2025-08-05

4-Methoxy-2-methyl-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

    • 4-Methoxy-2-methyl-3'-(trifluoromethoxy)biphenyl
    • Inchi: 1S/C15H13F3O2/c1-10-8-12(19-2)6-7-14(10)11-4-3-5-13(9-11)20-15(16,17)18/h3-9H,1-2H3
    • InChI Key: NYZGGVZPIRVXRM-UHFFFAOYSA-N
    • SMILES: FC(OC1=CC=CC(=C1)C1C=CC(=CC=1C)OC)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 306
  • XLogP3: 5.1
  • Topological Polar Surface Area: 18.5

4-Methoxy-2-methyl-3'-(trifluoromethoxy)biphenyl Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A011009955-250mg
4-Methoxy-2-methyl-3'-(trifluoromethoxy)biphenyl
1261765-97-2 97%
250mg
499.20 USD 2021-07-05
Alichem
A011009955-500mg
4-Methoxy-2-methyl-3'-(trifluoromethoxy)biphenyl
1261765-97-2 97%
500mg
815.00 USD 2021-07-05
Alichem
A011009955-1g
4-Methoxy-2-methyl-3'-(trifluoromethoxy)biphenyl
1261765-97-2 97%
1g
1,460.20 USD 2021-07-05

Additional information on 4-Methoxy-2-methyl-3'-(trifluoromethoxy)biphenyl

Comprehensive Overview of 4-Methoxy-2-methyl-3'-(trifluoromethoxy)biphenyl (CAS No. 1261765-97-2)

4-Methoxy-2-methyl-3'-(trifluoromethoxy)biphenyl (CAS No. 1261765-97-2) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This biphenyl derivative is characterized by its unique structural features, including a methoxy group, a methyl group, and a trifluoromethoxy group, which contribute to its distinct chemical properties and applications. Researchers and industry professionals are increasingly interested in this compound due to its potential role in the development of novel drug intermediates and functional materials.

The compound's CAS number 1261765-97-2 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature and regulatory documents. Its systematic name, 4-Methoxy-2-methyl-3'-(trifluoromethoxy)biphenyl, reflects its precise molecular structure, which is often a focal point in structure-activity relationship (SAR) studies. The presence of the trifluoromethoxy group is particularly noteworthy, as it enhances the compound's lipophilicity and metabolic stability, making it a valuable moiety in medicinal chemistry.

In recent years, the demand for fluorinated compounds like 4-Methoxy-2-methyl-3'-(trifluoromethoxy)biphenyl has surged, driven by their applications in drug discovery and crop protection. Fluorine-containing molecules are known for their ability to improve bioavailability and target specificity, which aligns with the growing trend of precision medicine and sustainable agriculture. This compound's potential as a building block for biologically active molecules has made it a subject of intense research, particularly in the context of kinase inhibitors and GPCR modulators.

From a synthetic perspective, 4-Methoxy-2-methyl-3'-(trifluoromethoxy)biphenyl is typically prepared through cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is a cornerstone of modern organic synthesis. The compound's stability under various reaction conditions makes it a versatile intermediate for further functionalization. Researchers are also exploring its use in catalysis and material science, where its aromatic framework and electron-rich groups can influence photophysical properties and electronic behavior.

The pharmaceutical industry has shown particular interest in CAS No. 1261765-97-2 due to its potential as a scaffold for central nervous system (CNS) drugs. The trifluoromethoxy group is often associated with enhanced blood-brain barrier penetration, a critical factor in the development of neurotherapeutics. Additionally, the compound's methoxy and methyl substituents contribute to its pharmacokinetic profile, making it a promising candidate for lead optimization programs.

Environmental and regulatory considerations also play a role in the compound's applications. As the industry shifts toward green chemistry principles, researchers are investigating more sustainable methods for synthesizing 4-Methoxy-2-methyl-3'-(trifluoromethoxy)biphenyl. This includes the use of biocatalysts and renewable feedstocks, which align with global efforts to reduce the environmental impact of chemical manufacturing.

In summary, 4-Methoxy-2-methyl-3'-(trifluoromethoxy)biphenyl (CAS No. 1261765-97-2) is a multifaceted compound with broad applicability across several high-impact industries. Its unique structural attributes, combined with the growing demand for fluorinated compounds, position it as a valuable asset in drug development, agrochemical innovation, and advanced materials. As research continues to uncover new uses for this molecule, its importance in the scientific and industrial communities is expected to grow exponentially.

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